5-chloro-2,4-dihydroxy-6-methyl-3-[(2E,4E)-3-methyl-5-(1,2,6-trimethyl-5-oxocyclohex-3-en-1-yl)penta-2,4-dienyl]benzaldehyde

• IUPAC Name: 5-chloro-2,4-dihydroxy-6-methyl-3-[(2E,4E)-3-methyl-5-(1,2,6-trimethyl-5-oxocyclohex-3-en-1-yl)penta-2,4-dienyl]benzaldehyde
• InChI: InChI=1S/C23H27ClO4/c1-13(10-11-23(5)14(2)7-9-19(26)16(23)4)6-8-17-21(27)18(12-25)15(3)20(24)22(17)28/h6-7,9-12,14,16,27-28H,8H2,1-5H3/b11-10+,13-6+
• InChI Key: ZLAQYJKDQSZARB-OGCXVWDESA-N
• Canonical SMILES: CC1C=CC(=O)C(C1(C)C=CC(=CCC2=C(C(=C(C(=C2O)Cl)C)C=O)O)C)C
• Isomeric SMILES: CC1C=CC(=O)C(C1(C)/C=C/C(=C/CC2=C(C(=C(C(=C2O)Cl)C)C=O)O)/C)C
• Molecular Formula: C23H27ClO4
• Molecular Weight: 402.9 g/mol

Description

The compound is a derivative of benzaldehyde, which is an aromatic aldehyde. The presence of multiple functional groups such as hydroxy (-OH), methyl (-CH3), and aldehyde (-CHO) groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzaldehyde core, the addition of the hydroxy and methyl groups, and the formation of the complex alkyl chain. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large alkyl chain. The presence of the aldehyde group on the benzene ring would likely have a significant impact on the compound’s reactivity.

Chemical Reactions Analysis

As an aromatic compound with multiple functional groups, this compound could participate in a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic addition to the carbonyl group, and reactions involving the hydroxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar aldehyde and hydroxy groups could result in hydrogen bonding, affecting properties such as solubility and boiling point.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity.